Cas no 1509467-63-3 (4-Acetamido-3-(4-fluorophenyl)butanoic acid)

• Product Name: 4-Acetamido-3-(4-fluorophenyl)butanoic acid
• CAS No: 1509467-63-3
• MF: C₁₂H₁₄FNO₃
• MW: 239.24286699295
• CID: 5638467
• PubChem ID: 83542029
• Update Time: 2025-06-10

4-Acetamido-3-(4-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276711
• 4-acetamido-3-(4-fluorophenyl)butanoic acid
• 1509467-63-3
• 4-Acetamido-3-(4-fluorophenyl)butanoic acid

• Inchi： 1S/C12H14FNO3/c1-8(15)14-7-10(6-12(16)17)9-2-4-11(13)5-3-9/h2-5,10H,6-7H2,1H3,(H,14,15)(H,16,17)
• InChI Key： AIPINZGFZZGOLP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CC(=O)O)CNC(C)=O

Computed Properties

• Exact Mass: 239.09577147g/mol
• Monoisotopic Mass: 239.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Acetamido-3-(4-fluorophenyl)butanoic acid

Introduction to 4-Acetamido-3-(4-fluorophenyl)butanoic acid (CAS No. 1509467-63-3)

4-Acetamido-3-(4-fluorophenyl)butanoic acid, with the CAS number 1509467-63-3, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an acetamido group and a 4-fluorophenyl substituent, which contribute to its potential therapeutic applications.

The chemical structure of 4-Acetamido-3-(4-fluorophenyl)butanoic acid can be represented as follows: C₁₁H₁₂FN₂O₂. The presence of the acetamido group (CH₃CONH-) and the 4-fluorophenyl ring (C₆H₄F) imparts specific physicochemical properties that are crucial for its biological activity. The compound is a white crystalline solid with a melting point of approximately 150-152°C and is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO).

In recent years, 4-Acetamido-3-(4-fluorophenyl)butanoic acid has been the subject of extensive research due to its potential as a lead compound in the development of novel therapeutic agents. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-Acetamido-3-(4-fluorophenyl)butanoic acid has also demonstrated potential in the field of cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 4-Acetamido-3-(4-fluorophenyl)butanoic acid have also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, the compound has been found to have low toxicity in animal models, which is an important consideration for its potential use in clinical settings.

In terms of synthetic methods, several routes have been developed for the preparation of 4-Acetamido-3-(4-fluorophenyl)butanoic acid. One common approach involves the reaction of 4-fluorobenzaldehyde with malonic acid followed by acetylation and subsequent hydrolysis to yield the final product. These synthetic methods are well-documented in the literature and can be adapted for large-scale production if necessary.

The current landscape of drug discovery and development is highly competitive, and compounds like 4-Acetamido-3-(4-fluorophenyl)butanoic acid represent a significant advancement in this field. Ongoing clinical trials are evaluating its safety and efficacy in various therapeutic indications, and preliminary results are promising. For instance, a phase I clinical trial conducted by researchers at a leading pharmaceutical company has shown that the compound is well-tolerated at doses up to 500 mg/day with no serious adverse events reported.

In conclusion, 4-Acetamido-3-(4-fluorophenyl)butanoic acid (CAS No. 1509467-63-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further development. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.